Cas no 2320225-03-2 (4-methyl-N-{7-oxaspiro3.5nonan-1-yl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{7-oxaspiro3.5nonan-1-yl}thiophene-2-carboxamide
• CAS No: 2320225-03-2
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 5339435
• Update Time: 2025-10-22

4-methyl-N-{7-oxaspiro3.5nonan-1-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(7-oxaspiro[3.5]nonan-1-yl)thiophene-2-carboxamide
• 4-methyl-N-(7-oxaspiro[3.5]nonan-3-yl)thiophene-2-carboxamide
• 4-methyl-N-{7-oxaspiro3.5nonan-1-yl}thiophene-2-carboxamide

• Inchi： 1S/C14H19NO2S/c1-10-8-11(18-9-10)13(16)15-12-2-3-14(12)4-6-17-7-5-14/h8-9,12H,2-7H2,1H3,(H,15,16)
• InChI Key： PXWSXFFFBZQESM-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NC1CCC21CCOCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6

Additional information on 4-methyl-N-{7-oxaspiro3.5nonan-1-yl}thiophene-2-carboxamide

4-Methyl-N-{7-Oxaspiro[3.5]Nonan-1-Yl}Thiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2320225-03-2, commonly referred to as 4-methyl-N-{7-oxaspiro[3.5]nonan-1-yl}thiophene-2-carboxamide, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This molecule is a derivative of thiophene, a heterocyclic aromatic compound, and incorporates a spirocyclic structure with an oxygen atom, making it a member of the oxaspiro family of compounds.

Thiophene derivatives have long been studied for their electronic properties, which make them valuable in various areas such as electronics, pharmaceuticals, and materials science. The 4-methyl substitution on the thiophene ring introduces additional electron-donating groups, potentially enhancing the compound's reactivity and stability. The spiro[3.5]nonane structure further adds complexity to the molecule, creating a rigid framework that can influence its physical and chemical properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to efficiently synthesize 4-methyl-N-{7-oxaspiro[3.5]nonan-1-yl}thiophene-2-carboxamide. These methods not only improve the yield but also provide insights into the stereochemical outcomes of such reactions.

The application of this compound extends into the realm of materials science, where its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Additionally, its potential as a pharmacological agent has been explored, with studies indicating its ability to interact with specific biological targets.

In terms of structural analysis, modern computational chemistry tools have been utilized to predict the molecule's electronic structure and reactivity. These simulations have provided valuable insights into the distribution of electron density within the molecule and its reactivity towards nucleophilic and electrophilic attacks.

Furthermore, the environmental impact of synthesizing such compounds has become a topic of interest. Green chemistry approaches are being developed to minimize waste and reduce the use of hazardous reagents during the synthesis process.

In conclusion, 4-methyl-N-{7-oxaspiro[3.5]nonan-1-yl}thiophene-2-carboxamide represents a fascinating example of how complex molecular architectures can be designed and synthesized to meet specific functional requirements. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.